Benzoic acid, 4-(3-hydroxy-2-methylpropyl)-, methyl ester, (S)- (9CI)
Benzoic acid, 4-(3-hydroxy-2-methylpropyl)-, methyl ester, (S)- (9CI)
Brand Name:
Vulcanchem
CAS No.:
170955-25-6
VCID:
VC0063150
InChI:
InChI=1S/C12H16O3/c1-9(8-13)7-10-3-5-11(6-4-10)12(14)15-2/h3-6,9,13H,7-8H2,1-2H3/t9-/m0/s1
SMILES:
CC(CC1=CC=C(C=C1)C(=O)OC)CO
Molecular Formula:
C12H16O3
Molecular Weight:
208.25 g/mol
Benzoic acid, 4-(3-hydroxy-2-methylpropyl)-, methyl ester, (S)- (9CI)
CAS No.: 170955-25-6
Main Products
VCID: VC0063150
Molecular Formula: C12H16O3
Molecular Weight: 208.25 g/mol
CAS No. | 170955-25-6 |
---|---|
Product Name | Benzoic acid, 4-(3-hydroxy-2-methylpropyl)-, methyl ester, (S)- (9CI) |
Molecular Formula | C12H16O3 |
Molecular Weight | 208.25 g/mol |
IUPAC Name | methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate |
Standard InChI | InChI=1S/C12H16O3/c1-9(8-13)7-10-3-5-11(6-4-10)12(14)15-2/h3-6,9,13H,7-8H2,1-2H3/t9-/m0/s1 |
Standard InChIKey | BANBEJVSLPOVCM-VIFPVBQESA-N |
Isomeric SMILES | C[C@@H](CC1=CC=C(C=C1)C(=O)OC)CO |
SMILES | CC(CC1=CC=C(C=C1)C(=O)OC)CO |
Canonical SMILES | CC(CC1=CC=C(C=C1)C(=O)OC)CO |
Synonyms | Benzoic acid, 4-(3-hydroxy-2-methylpropyl)-, methyl ester, (S)- (9CI) |
PubChem Compound | 11041976 |
Last Modified | Nov 11 2021 |
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